2-(Piperazin-1-yl)-N-(prop-2-yn-1-yl)propanamide
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Description
2-(Piperazin-1-yl)-N-(prop-2-yn-1-yl)propanamide is a useful research compound. Its molecular formula is C10H17N3O and its molecular weight is 195.266. The purity is usually 95%.
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Scientific Research Applications
Oncology Applications
1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine 1 (PB28) is a σ receptor ligand showing potential for therapeutic and/or diagnostic applications in oncology. Novel analogues of PB28 with reduced lipophilicity have been designed to improve tumor cell entry and minimize antiproliferative activity, with compound (-)-(S)-9 showing moderate activity at the P-gp efflux pump, suggesting its use as a positron emission tomography radiotracer in oncology research (Abate et al., 2011).
Antinociceptive Activity
A series of (5‐chloro‐2(3H)‐benzothiazolon‐3‐yl)propanamide derivatives were synthesized and evaluated for their antinociceptive activity, with compound 11e showing significant activity in various tests. This highlights the potential of piperazine derivatives in developing new pain management therapies (Önkol et al., 2004).
Anticonvulsant Activity
N-(2-benzoylbenzofuran-3-yl)-3-(substituted)-propanamide analogs were synthesized and evaluated for their anticonvulsant activity. Compound 6h was found to be the most active, confirming the essential pharmacophore model for anticonvulsant activity, which includes piperazine as a key component (Kamal et al., 2013).
CO2 Absorption Enhancement
Piperazine (PZ) was used to enhance CO2 absorption in 2-diethylaminoethanol (DEAE) and 1-dimethylamino-2-propanol (DMA2P) aqueous solutions. The study demonstrates PZ's role in improving absorption capacity and rate, underscoring its utility in CO2 capture technologies (Zhang et al., 2020).
Antibacterial Properties
Synthesis and evaluation of 3-[4-(2-furoyl)-1-piperazinyl]-N-(substituted)propanamides revealed promising antibacterial agents with mild cytotoxicity. These compounds showed potent activity against various bacterial strains, indicating the potential of piperazine derivatives in developing new antibacterial drugs (Hussain et al., 2018).
Properties
IUPAC Name |
2-piperazin-1-yl-N-prop-2-ynylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O/c1-3-4-12-10(14)9(2)13-7-5-11-6-8-13/h1,9,11H,4-8H2,2H3,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXMDUGUKTNNVFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC#C)N1CCNCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.